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molecular formula C9H9ClF2O2S B8486642 4-(3-Chloro-propane-1-sulfonyl)-1,2-difluoro-benzene

4-(3-Chloro-propane-1-sulfonyl)-1,2-difluoro-benzene

Cat. No. B8486642
M. Wt: 254.68 g/mol
InChI Key: WVBFDHJDRXLPTE-UHFFFAOYSA-N
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Patent
US07605163B2

Procedure details

To 28.3 mmol 3,4-difluoro-benzenesulfinic acid and 36.8 mmol triethylamine in 100 ml DMF was added 70.7 mmol 1-chloro-3-iodopropane and the mixture stirred at RT for 1 h. The reaction mixture was then poured onto water and extracted three times with ethyl acetate. The combined organic phases were then washed with saturated aq. NaCl solution, dried over Na2SO4, and concentrated in vacuo. The residue was chromatographed on silica gel (eluant: ethyl acetate/heptane gradient) to afford the title compound.
Name
3,4-difluoro-benzenesulfinic acid
Quantity
28.3 mmol
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
36.8 mmol
Type
reactant
Reaction Step One
Name
1-chloro-3-iodopropane
Quantity
70.7 mmol
Type
reactant
Reaction Step One
Name
DMF
Quantity
100 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([S:9]([OH:11])=[O:10])[CH:5]=[CH:6][C:7]=1[F:8].C(N(CC)CC)C.[Cl:19][CH2:20][CH2:21][CH2:22]I>CN(C=O)C>[Cl:19][CH2:20][CH2:21][CH2:22][S:9]([C:4]1[CH:5]=[CH:6][C:7]([F:8])=[C:2]([F:1])[CH:3]=1)(=[O:11])=[O:10]

Inputs

Step One
Name
3,4-difluoro-benzenesulfinic acid
Quantity
28.3 mmol
Type
reactant
Smiles
FC=1C=C(C=CC1F)S(=O)O
Name
triethylamine
Quantity
36.8 mmol
Type
reactant
Smiles
C(C)N(CC)CC
Name
1-chloro-3-iodopropane
Quantity
70.7 mmol
Type
reactant
Smiles
ClCCCI
Name
DMF
Quantity
100 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture stirred at RT for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
The reaction mixture was then poured onto water
EXTRACTION
Type
EXTRACTION
Details
extracted three times with ethyl acetate
WASH
Type
WASH
Details
The combined organic phases were then washed with saturated aq. NaCl solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was chromatographed on silica gel (eluant: ethyl acetate/heptane gradient)

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
ClCCCS(=O)(=O)C1=CC(=C(C=C1)F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.